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  4. 5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351006-79-6
VCID: VC0430230
InChI: InChI=1S/C25H24N2O2S2/c1-16-9-11-18(12-10-16)27-23(28)21-19-13-25(2,3)29-14-20(19)31-22(21)26-24(27)30-15-17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3
SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC=CC=C4)SC5=C3CC(OC5)(C)C
Molecular Formula: C25H24N2O2S2
Molecular Weight: 448.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351006-79-6

Main Products

VCID: VC0430230

Molecular Formula: C25H24N2O2S2

Molecular Weight: 448.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351006-79-6

CAS No. 351006-79-6
Product Name 5-Benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C25H24N2O2S2
Molecular Weight 448.6g/mol
IUPAC Name 5-benzylsulfanyl-12,12-dimethyl-4-(4-methylphenyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C25H24N2O2S2/c1-16-9-11-18(12-10-16)27-23(28)21-19-13-25(2,3)29-14-20(19)31-22(21)26-24(27)30-15-17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3
Standard InChIKey WDKDDECAOSRTJM-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC=CC=C4)SC5=C3CC(OC5)(C)C
Canonical SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC=CC=C4)SC5=C3CC(OC5)(C)C
PubChem Compound 1819273
Last Modified Nov 11 2021
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